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Compound of Interest

Compound Name: Trichloroacetamidoxime

Cat. No.: B15127443 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Trichloroacetamidoxime is a valuable halogen-containing building block in organic synthesis.

Its utility is particularly notable in the preparation of five and six-membered heterocyclic rings,

which are common scaffolds in medicinal chemistry. One of the key applications of

trichloroacetamidoxime is in the synthesis of 3-trichloromethyl-1,2,4-oxadiazoles, a class of

compounds with potential biological activity. The protocol outlined below describes an efficient,

high-yield synthesis of trichloroacetamidoxime in an aqueous medium, offering a greener and

more effective alternative to previous methods.

Data Presentation:

Parameter Value Reference

Yield 90% [1]

Previous Reported Yield 64% [1]

Reaction Time 3 hours [1]

Reaction Temperature Room Temperature [1]

Solvent Water [1]
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Experimental Protocol:

This protocol details the synthesis of trichloroacetamidoxime from trichloroacetonitrile and

hydroxylamine hydrochloride in an aqueous solution.[1]

Materials:

Trichloroacetonitrile (C₂Cl₃N)

Hydroxylamine hydrochloride (NH₂OH·HCl)

Sodium hydroxide (NaOH)

Deionized water

Hexane

Ethyl acetate

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Büchner funnel and flask)

Vacuum pump or aspirator

Rotary evaporator (optional)

Standard laboratory glassware

Procedure:

Reagent Preparation: In a suitable reaction vessel, prepare a solution by dissolving 2.36 g

(3.5 mmol) of hydroxylamine hydrochloride and 1.36 g (3.5 mmol) of sodium hydroxide in

water.
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Reaction Initiation: To the aqueous solution of hydroxylamine, add 1.7 mL (1.7 mmol) of

trichloroacetonitrile.

Reaction Conditions: Stir the resulting mixture vigorously at room temperature for 3 hours. A

solid precipitate of trichloroacetamidoxime will form during this time.[1]

Product Isolation: Isolate the solid product by vacuum filtration.

Drying: Dry the isolated solid in a vacuum desiccator or oven.

Purification: Recrystallize the crude product using a gradient of hexane and ethyl acetate

(3:1) to obtain pure trichloroacetamidoxime.

Mandatory Visualization:

Prepare Aqueous Solution
(Hydroxylamine HCl + NaOH in Water) Add TrichloroacetonitrileStep 1 Stir at Room Temperature

(3 hours)
Step 2 Formation of Solid ProductReaction Isolate by FiltrationStep 3 Dry Under VacuumStep 4 Recrystallize

(Hexane/Ethyl Acetate)
Step 5 Pure TrichloroacetamidoximePurification

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of trichloroacetamidoxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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